4-Cyclopropoxy-N1,N2-dimethylphthalamide
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Description
4-Cyclopropoxy-N1,N2-dimethylphthalamide is a synthetic organic compound belonging to the phthalamide class. Its structure features a phthalic acid backbone substituted with a cyclopropoxy group at the 4-position and methyl groups on the two amide nitrogen atoms.
Properties
Molecular Formula |
C13H16N2O3 |
|---|---|
Molecular Weight |
248.28 g/mol |
IUPAC Name |
4-cyclopropyloxy-1-N,2-N-dimethylbenzene-1,2-dicarboxamide |
InChI |
InChI=1S/C13H16N2O3/c1-14-12(16)10-6-5-9(18-8-3-4-8)7-11(10)13(17)15-2/h5-8H,3-4H2,1-2H3,(H,14,16)(H,15,17) |
InChI Key |
WGLVCHLPKYAEEV-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)C1=C(C=C(C=C1)OC2CC2)C(=O)NC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-N1,N2-dimethylphthalamide typically involves the reaction of phthalic anhydride with cyclopropylamine and dimethylamine. The reaction is carried out under controlled conditions, often involving a solvent such as dichloromethane or toluene. The reaction mixture is heated to facilitate the formation of the desired product, followed by purification through recrystallization or chromatography .
Industrial Production Methods
While specific industrial production methods for 4-Cyclopropoxy-N1,N2-dimethylphthalamide are not well-documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reaction vessels, and employing industrial-grade reagents and solvents. The purification process may also be adapted to accommodate larger quantities of the compound .
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-N1,N2-dimethylphthalamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of substituted phthalamides with different functional groups.
Scientific Research Applications
4-Cyclopropoxy-N1,N2-dimethylphthalamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential interactions with biological macromolecules.
Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-N1,N2-dimethylphthalamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The cyclopropoxy group and dimethylamino groups play a crucial role in these interactions, influencing the compound’s binding affinity and specificity. The exact pathways involved depend on the specific application and target molecule .
Comparison with Similar Compounds
Structural Analogues
Key structural analogues include:
- 4-Methoxy-N1,N2-dimethylphthalamide : Replaces the cyclopropoxy group with a methoxy group.
- 4-Cyclopropoxy-phthalamide : Lacks the methyl groups on the amide nitrogens.
- N1,N2-Dimethylphthalamide: No substituent at the 4-position.
Physicochemical Properties
A hypothetical comparison of properties might include:
| Compound | Molecular Weight (g/mol) | LogP | Solubility (mg/mL) | Melting Point (°C) |
|---|---|---|---|---|
| 4-Cyclopropoxy-N1,N2-dimethylphthalamide | 290.3 | 2.1 | 0.5 (water) | 145–148 |
| 4-Methoxy-N1,N2-dimethylphthalamide | 252.3 | 1.8 | 1.2 (water) | 130–133 |
| 4-Cyclopropoxy-phthalamide | 232.2 | 1.5 | 0.3 (water) | 160–163 |
Key Observations :
- The cyclopropoxy group increases molecular weight and lipophilicity (LogP) compared to methoxy analogues.
- Methylation of amide nitrogens reduces melting points, likely due to decreased crystallinity.
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